Cas no 1864058-29-6 (3-(methoxymethyl)azetidin-3-ol; trifluoroacetic acid)

• Product Name: 3-(methoxymethyl)azetidin-3-ol; trifluoroacetic acid
• CAS No: 1864058-29-6
• MDL: MFCD29034735
• CID: 4625164
• PubChem ID: 121552452
• Update Time: 2025-05-20

3-(methoxymethyl)azetidin-3-ol; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)azetidin-3-ol; trifluoroacetic acid

• MDL： MFCD29034735
• SMILES： OC(=O)C(F)(F)F.COCC1(O)CNC1

Additional information on 3-(methoxymethyl)azetidin-3-ol; trifluoroacetic acid

3-(Methoxymethyl)Azetidin-3-Ol and Trifluoroacetic Acid: A Comprehensive Overview

The compound with CAS No. 1864058-29-6, commonly referred to as 3-(methoxymethyl)azetidin-3-ol, is a significant molecule in the field of organic chemistry. This compound, along with its counterpart trifluoroacetic acid, has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements associated with these compounds.

3-(Methoxymethyl)azetidin-3-ol is a cyclic ether alcohol with a four-membered azetidine ring. The molecule's structure consists of a methoxy group attached to a methyl group, which is further connected to the azetidine ring. This configuration imparts unique reactivity and stability to the compound. Recent studies have highlighted its role in asymmetric synthesis, where it serves as a versatile building block for constructing complex molecular architectures.

Trifluoroacetic acid (TFA), on the other hand, is a strong carboxylic acid with the formula CF₃COOH. It is widely used as a catalyst in organic reactions due to its ability to activate carbonyl groups and facilitate nucleophilic attacks. The combination of 3-(methoxymethyl)azetidin-3-ol and TFA has been explored in peptide synthesis, where TFA acts as an effective scavenger of byproducts, enhancing reaction efficiency.

Recent research has focused on the optimization of synthetic routes for 3-(methoxymethyl)azetidin-3-ol. One notable advancement involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method leverages the unique reactivity of TFA as a catalyst, enabling the formation of the azetidine ring under mild conditions.

The application of 3-(methoxymethyl)azetidin-3-ol extends beyond organic synthesis. It has been employed in medicinal chemistry as a chiral auxiliary for synthesizing bioactive compounds. Its ability to induce high enantioselectivity makes it invaluable in drug discovery programs targeting complex biological pathways.

In terms of safety and handling, both 3-(methoxymethyl)azetidin-3-ol and TFA require careful handling due to their chemical reactivity. Proper storage conditions and personal protective equipment are essential to ensure workplace safety. Recent studies have also emphasized the importance of environmental considerations during their synthesis and use.

Looking ahead, the integration of computational chemistry tools with experimental methods promises further insights into the properties and applications of these compounds. Machine learning algorithms are being utilized to predict optimal reaction conditions for synthesizing 3-(methoxymethyl)azetidin-3-ol, reducing trial-and-error experimentation.

In conclusion, 3-(methoxymethyl)azetidin-3-ol and trifluoroacetic acid represent pivotal molecules in modern organic chemistry. Their unique properties and versatile applications continue to drive innovation across diverse fields. As research progresses, we can expect even more groundbreaking discoveries that will further enhance our understanding and utilization of these compounds.